N-cyclopentyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide

• IUPAC Name: N-cyclopentyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C22H27N3O3/c26-20(24-12-6-1-7-13-24)15-25-14-18(17-10-4-5-11-19(17)25)21(27)22(28)23-16-8-2-3-9-16/h4-5,10-11,14,16H,1-3,6-9,12-13,15H2,(H,23,28)
• InChI Key: MNOTVVFBKKNFEN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)C(=O)C(=O)NC4CCCC4
• Molecular Formula: C22H27N3O3
• Molecular Weight: 381.5 g/mol

Description

The compound “N-cyclopentyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide” is a complex organic molecule. It contains an indole group, which is a common structure in many natural products and pharmaceuticals, and a piperidine ring, which is a common motif in many drugs.

Molecular Structure Analysis

The molecular structure of this compound would likely show the indole and piperidine rings, along with the cyclopentyl group. The exact 3D conformation would depend on the specific stereochemistry of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, and stability would be influenced by the functional groups present in the molecule.

Scientific Research Applications

Anticancer Effects of Isatin Sulfonamide Derivatives

A study highlighted the cytotoxic effects of sulfonamide-derived isatins, particularly focusing on hepatocellular carcinoma cell lines (HepG2 and Huh7). These compounds were assessed for their safety using human normal retina pigmented epithelial (RPE-1) cells. The research concluded that specific synthesized isatin sulfonamide derivatives demonstrated significant cytotoxicity, anti-angiogenic, and anti-invasive effects, indicating potential for hepatocellular carcinoma management (Eldeeb et al., 2022).

Synthesis and Characterization

Characterization of Biologically Active Compounds

Research has been conducted to synthesize and characterize biologically active compounds related to N-cyclopentyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide. For instance, a study described the spectroscopic characterization of a potent tubulin inhibitor, emphasizing its synthesis and structural analysis through sophisticated NMR experiments and X-ray crystallography (Knaack et al., 2001).

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, investigation of its biological activity, and optimization of its properties for potential use as a pharmaceutical.